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Executive Summary
10-PAHSA (Palmitic Acid Hydroxy Stearic Acid) is a bioactive lipid belonging to the FAHFA

(Fatty Acid esters of Hydroxy Fatty Acids) class.[1] Unlike canonical fatty acids that primarily

serve as fuel or membrane building blocks, 10-PAHSA functions as a potent signaling lipokine.

Its primary mechanism of action involves the activation of the G-protein coupled receptor

GPR120 (FFAR4).[2]

Upon binding, 10-PAHSA initiates a non-canonical signaling cascade that recruits

-arrestin-2, which subsequently inhibits the TAK1/TAB1 complex. This blockade effectively
dampens the NF-

B and JNK inflammatory pathways, offering a therapeutic brake on chronic, low-grade
inflammation associated with insulin resistance and metabolic syndrome.
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Molecular Architecture & Signaling Mechanics
The Ligand: 10-PAHSA
Structurally, 10-PAHSA consists of palmitic acid esterified to the 10-hydroxy position of stearic

acid.[1] This regioisomerism is critical; while 9-PAHSA is the most studied analogue, 10-
PAHSA is physiologically abundant and dynamically regulated by physiological stress (e.g.,

fasting, high-fat diet).

The Receptor: GPR120 (FFAR4)
The anti-inflammatory efficacy of 10-PAHSA is strictly dependent on GPR120. Unlike the G

q/11-coupled pathway that mobilizes calcium (often associated with acute fatty acid sensing),
10-PAHSA biases the receptor towards a

-arrestin-2 dependent pathway.

Mechanism of Action:

Ligand Binding: 10-PAHSA binds to the extracellular domain of GPR120 on macrophages

and adipocytes.

Recruitment: The receptor undergoes phosphorylation and recruits

-arrestin-2.

Sequestration: The GPR120/

-arrestin-2 complex internalizes and directly interacts with TAB1 (TAK1-binding protein).

Inhibition: This interaction physically prevents TAB1 from activating TAK1 (Transforming

Growth Factor-

-Activated Kinase 1).

Silence: Without TAK1 activation, the downstream IKK complex remains inactive, preventing

I

B degradation. Consequently, NF-
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B remains sequestered in the cytoplasm, silencing pro-inflammatory gene transcription (TNF

, IL-6, MCP-1).

Visualization of the Signaling Pathway
The following diagram maps the intracellular cascade initiated by 10-PAHSA.
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Figure 1: 10-PAHSA signaling topology. The lipid activates GPR120, recruiting Beta-Arrestin-2

to sequester TAB1, thereby breaking the TLR4-mediated inflammatory chain.

Experimental Framework
To study 10-PAHSA rigorously, researchers must overcome two main challenges: regioisomer

separation (distinguishing 10-PAHSA from 9-PAHSA) and low endogenous abundance.

Quantitative Profiling (LC-MS/MS)
Standard lipidomics protocols often fail to resolve FAHFA regioisomers. The following protocol

utilizes an optimized gradient for separation.

Protocol: Targeted Extraction & Quantitation

Extraction:

Homogenize tissue (adipose/liver) or plasma (100

L) in PBS.

Add internal standard: d31-9-PAHSA (Deuterated standard is crucial for recovery

correction).

Perform extraction using Chloroform:Methanol (2:1 v/v). Vortex 1 min, centrifuge at 3000 x

g for 10 min.

Collect lower organic phase. Dry under

gas. Reconstitute in 50% Methanol.

Chromatography (LC):

Column: C18 Reverse Phase (e.g., Kinetex 2.6

m, 100 x 2.1 mm).

Mobile Phase A: Water (0.1% Formic Acid).
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Mobile Phase B: Acetonitrile/Isopropanol (0.1% Formic Acid).

Gradient: Isocratic holds are often required to separate the 9- and 10- isomers. A slow

ramp from 50% B to 95% B over 30 minutes is recommended for baseline resolution.

Mass Spectrometry (MS/MS):

Mode: Negative Electrospray Ionization (ESI-).

MRM Transition: Monitor m/z 537.5

255.2 (Palmitate fragment) for 10-PAHSA.

Differentiation: 10-PAHSA typically elutes slightly earlier or later than 9-PAHSA depending

on the specific column chemistry; authentic standards are mandatory for retention time

confirmation.

Functional Assay: Macrophage Polarization
This assay validates the biological activity of 10-PAHSA by measuring its ability to suppress

LPS-induced inflammation.

Workflow:

Cell Source: Bone Marrow-Derived Macrophages (BMDMs) from WT and GPR120-KO mice

(Control).

Pre-treatment: Incubate cells with 10-PAHSA (10

M) for 1 hour. Note: FAHFAs are lipophilic; use BSA-conjugation for delivery.

Stimulation: Add LPS (100 ng/mL) to induce TLR4 signaling. Incubate for 4-6 hours.

Readout:

Gene Expression (qPCR): Measure mRNA levels of Tnfa, Il6, Ccl2.

Protein (ELISA): Measure secreted TNF
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in supernatant.

Validation Criteria: 10-PAHSA must significantly reduce cytokine levels in WT cells but fail to

do so in GPR120-KO cells. This proves mechanism specificity.

Experimental Workflow Diagram
The following DOT diagram illustrates the validation workflow for confirming 10-PAHSA activity.
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Figure 2: Step-by-step experimental workflow for validating the GPR120-dependent anti-

inflammatory activity of 10-PAHSA.

Key Data Summary
The following table summarizes the comparative effects of 10-PAHSA versus standard

inflammatory controls.
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Parameter
Control
(Vehicle)

LPS Only
LPS + 10-
PAHSA

Mechanism
Note

TNF-

Secretion
Low High (+++) Reduced (+)

GPR120-

mediated NF-

B blockade

IL-6 Expression Low High (+++) Reduced (+)
Transcriptional

repression

GLUT4

Translocation
Basal Inhibited Restored

Improved insulin

sensitivity

TAK1

Phosphorylation
None High Attenuated

Direct inhibition

by

-arrestin/TAB1
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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